Cas no 35530-64-4 (Butanoic acid, 3-hydroxy-2-nitro-, ethyl ester)

Butanoic acid, 3-hydroxy-2-nitro-, ethyl ester structure
35530-64-4 structure
Product Name:Butanoic acid, 3-hydroxy-2-nitro-, ethyl ester
CAS No:35530-64-4
MF:C6H11NO5
MW:177.155242204666
CID:1471013
PubChem ID:20470476
Update Time:2025-04-20

Butanoic acid, 3-hydroxy-2-nitro-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Butanoic acid, 3-hydroxy-2-nitro-, ethyl ester
    • ethyl 3-hydroxy-2-nitrobutanoate
    • ethyl 3-hydroxy-2-nitrobutyrate
    • 35530-64-4
    • DTXSID20607595
    • GUHMWAJNDQQSQA-UHFFFAOYSA-N
    • 2-nitro-3-hydroxybutyric acid ethyl ester
    • SCHEMBL9075640
    • Inchi: 1S/C6H11NO5/c1-3-12-6(9)5(4(2)8)7(10)11/h4-5,8H,3H2,1-2H3
    • InChI Key: GUHMWAJNDQQSQA-UHFFFAOYSA-N
    • SMILES: OC(C)C(C(=O)OCC)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 177.06373
  • Monoisotopic Mass: 177.06372245g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 175
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 92.4Ų

Experimental Properties

  • PSA: 89.67
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